sodium S-(3-{[2-(1H-indol-3-yl)-1-methylethyl]amino}-3-oxopropyl) thiosulfate

• IUPAC Name: sodium;3-[2-(3-sulfonatosulfanylpropanoylamino)propyl]-1H-indole
• InChI: InChI=1S/C14H18N2O4S2.Na/c1-10(16-14(17)6-7-21-22(18,19)20)8-11-9-15-13-5-3-2-4-12(11)13;/h2-5,9-10,15H,6-8H2,1H3,(H,16,17)(H,18,19,20);/q;+1/p-1
• InChI Key: ZJCQKTZTNYVPBP-UHFFFAOYSA-M
• Canonical SMILES: CC(CC1=CNC2=CC=CC=C21)NC(=O)CCSS(=O)(=O)[O-].[Na+]
• Molecular Formula: C14H17N2NaO4S2
• Molecular Weight: 364.4 g/mol

Description

Sodium S-(3-{[2-(1H-indol-3-yl)-1-methylethyl]amino}-3-oxopropyl) thiosulfate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of Sodium S-(3-{[2-(1H-indol-3-yl)-1-methylethyl]amino}-3-oxopropyl) thiosulfate involves its ability to inhibit the activity of specific enzymes and proteins involved in cancer cell growth and inflammation. It also acts as an antioxidant, reducing the oxidative stress in the body.
Biochemical and Physiological Effects:
Sodium S-(3-{[2-(1H-indol-3-yl)-1-methylethyl]amino}-3-oxopropyl) thiosulfate has been shown to have various biochemical and physiological effects. It has been found to reduce the levels of specific inflammatory markers in the body and inhibit the growth of cancer cells. It also has antioxidant properties that help reduce oxidative stress in the body.

Advantages and Limitations for Lab Experiments

One of the significant advantages of Sodium S-(3-{[2-(1H-indol-3-yl)-1-methylethyl]amino}-3-oxopropyl) thiosulfate is its potential application in cancer therapy and reducing inflammation. However, its limitations include the need for further research to determine its efficacy and safety in humans.

Future Directions

There are several future directions for research on Sodium S-(3-{[2-(1H-indol-3-yl)-1-methylethyl]amino}-3-oxopropyl) thiosulfate. These include studying its potential application in other disease areas, determining its safety and efficacy in humans, and developing more efficient synthesis methods for the compound. Additionally, research can be conducted to understand the mechanism of action of the compound better and improve its effectiveness in treating various diseases.
In conclusion, Sodium S-(3-{[2-(1H-indol-3-yl)-1-methylethyl]amino}-3-oxopropyl) thiosulfate is a chemical compound that has potential applications in various scientific research fields. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been studied extensively. Further research is needed to determine its efficacy and safety in humans and develop more efficient synthesis methods for the compound.

Synthesis Methods

The synthesis method for Sodium S-(3-{[2-(1H-indol-3-yl)-1-methylethyl]amino}-3-oxopropyl) thiosulfate involves the reaction between 2-(1H-indol-3-yl)-1-methylethylamine and 3-oxopropylthioacetate in the presence of sodium hydrosulfite. The resulting product is then purified to obtain the final compound.

Scientific Research Applications

Sodium S-(3-{[2-(1H-indol-3-yl)-1-methylethyl]amino}-3-oxopropyl) thiosulfate has been studied for its potential applications in various scientific research fields. One of the significant areas of research is cancer therapy, where this compound has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its role in reducing inflammation and oxidative stress in the body.